Cas no 2034440-44-1 (2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2034440-44-1
• MF: C₁₅H₁₆F₃N₅O
• MW: 339.3157
• CID: 5351585
• Update Time: 2025-05-24

2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-pyrrol-1-yl-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• 2-(1H-pyrrol-1-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone
• 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C15H16F3N5O/c16-15(17,18)12-9-13(20-11-19-12)22-5-7-23(8-6-22)14(24)10-21-3-1-2-4-21/h1-4,9,11H,5-8,10H2
• InChI Key： IUHUDYGZALYDKC-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])N(C(C([H])([H])N2C([H])=C([H])C([H])=C2[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 433
• XLogP3: 1.4
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 2034440-44-1 and Product Name: 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

The compound with the CAS number 2034440-44-1 and the product name 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including a pyrrole ring and a piperazine moiety, combined with a pyrimidine derivative, makes this molecule a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. The compound in question is particularly interesting because of its structural features that suggest high binding affinity to specific enzymes and receptors. The trifluoromethyl group appended to the pyrimidine ring enhances the lipophilicity of the molecule, which is a critical factor in drug bioavailability. This modification has been widely employed in medicinal chemistry to improve metabolic stability and binding interactions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The pyrrole ring, known for its ability to interact with aromatic residues in protein targets, contributes to the compound's specificity. Additionally, the piperazine moiety is frequently incorporated into drug candidates due to its ability to form hydrogen bonds and enhance solubility.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational methods, such as molecular docking and quantum mechanics calculations, have been instrumental in predicting the binding modes of this compound with potential targets. Preliminary results suggest that it may interact with proteins involved in signal transduction pathways, making it a valuable tool for studying cellular processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. The introduction of the trifluoromethyl group is particularly challenging but crucial for achieving desired pharmacological properties.

From a pharmacological perspective, this compound exhibits promising characteristics that make it suitable for further development. Its ability to modulate enzyme activity has been demonstrated in vitro, suggesting potential therapeutic benefits. However, further preclinical studies are necessary to evaluate its safety profile and pharmacokinetic properties. These studies will provide critical insights into dosing regimens and potential side effects before human trials can commence.

The integration of computational chemistry and experimental pharmacology has accelerated the pace at which new drug candidates are developed. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly identify promising compounds like this one. The combination of experimental data with computational predictions allows for more informed decision-making during lead optimization.

In conclusion, the compound with CAS No. 2034440-44-1 and product name 2-(1H-pyrrol-1-yl)-1-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one represents a significant step forward in pharmaceutical innovation. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop more sophisticated synthetic methodologies, compounds like this one will play a crucial role in addressing global health challenges.